1-Bromo-2-(neopentyloxy)benzene

• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• IUPAC Name: 1-bromo-2-(2,2-dimethylpropoxy)benzene
• InChI: InChI=1S/C11H15BrO/c1-11(2,3)8-13-10-7-5-4-6-9(10)12/h4-7H,8H2,1-3H3
• InChI Key: WKQBAOWTXFDVOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)COC1=CC=CC=C1Br

Description

1-Bromo-2-(neopentyloxy)benzene is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vial was charged with 1-bromo-2-iodobenzene (627 μL, 5 mmol), neopentyl alcohol (4.85 g, 55.0 mmol), copper(I) iodide (95 mg, 0.500 mmol), 1,10-phenanthroline (180 mg, 1.000 mmol) and cesium carbonate (2.28 g, 7.00 mmol). The vial was sealed under air atmosphere and heated to 100° C. for 12 h. The reaction mixture was cooled to RT and filtered through a pad of silica gel. The silica gel was washed with Et2O. The filtrate was concentrated and the residue was purified by column chromatography (100% hexanes) to yield the 1-bromo-2-(neopentyloxy)benzene as a colorless oil.